2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate
Description
2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate is a complex organic compound with a unique structure that combines multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-(Anilino(oxo)acetyl)carbohydrazonoyl)-4-bromophenyl 4-methoxybenzoate typically involves a multi-step process. One common method involves the condensation of 4-bromophenyl hydrazine with 4-methoxybenzoyl chloride to form an intermediate hydrazone. This intermediate is then
Properties
CAS No. |
769148-18-7 |
|---|---|
Molecular Formula |
C23H18BrN3O5 |
Molecular Weight |
496.3 g/mol |
IUPAC Name |
[2-[(E)-[(2-anilino-2-oxoacetyl)hydrazinylidene]methyl]-4-bromophenyl] 4-methoxybenzoate |
InChI |
InChI=1S/C23H18BrN3O5/c1-31-19-10-7-15(8-11-19)23(30)32-20-12-9-17(24)13-16(20)14-25-27-22(29)21(28)26-18-5-3-2-4-6-18/h2-14H,1H3,(H,26,28)(H,27,29)/b25-14+ |
InChI Key |
ATIVPASJDSLYDP-AFUMVMLFSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C(=O)NC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
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